Cas no 1259933-04-4 (6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide)

6alpha-Isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide is a sesquiterpene lactone derivative with a structurally complex eudesmane skeleton. Its key functional groups—the isovaleryloxy substituent at C-6 and the hydroxyl group at C-1—contribute to its potential reactivity and biological activity. The secoeudesmane framework, featuring a cleaved C1-C10 bond, imparts distinct conformational flexibility, while the α,β-unsaturated lactone moiety may enhance electrophilic interactions. This compound is of interest in synthetic and medicinal chemistry due to its stereochemical complexity and potential as a scaffold for further derivatization. Its structural features suggest utility in probing sesquiterpene biosynthesis or as a precursor for bioactive analogs.

6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide structure

1259933-04-4 structure

Product Name:6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide

CAS No:1259933-04-4

MF:C₂₀H₃₀O₅

MW:350.449206829071

CID:2000998

Update Time:2025-05-21

6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide Chemical and Physical Properties

Names and Identifiers

- 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide
- Inchi： 1S/C20H30O5/c1-11(2)9-16(22)25-19-17(12(3)7-6-8-21)13(4)10-15-18(19)14(5)20(23)24-15/h11-12,15,18-19,21H,5-10H2,1-4H3
- InChI Key： HOMFYBWUHHTUFJ-UHFFFAOYSA-N
- SMILES： CC(CC(OC1C(C(CCCO)C)=C(C)CC2OC(C(C12)=C)=O)=O)C

6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP2238-5mg	6α-isovaleryloxy-Britannilactone	1259933-04-4	98%	5mg	$160	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2238-10mg	6α-isovaleryloxy-Britannilactone	1259933-04-4	98%	10mg	$260	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2238-5mg	6α-isovaleryloxy-Britannilactone	1259933-04-4	98%	5mg	$160	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2238-10mg	6α-isovaleryloxy-Britannilactone	1259933-04-4	98%	10mg	$260	2023-09-19

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Additional information on 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide

Exploring the Unique Properties and Applications of 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide (CAS No. 1259933-04-4)

In the realm of natural product chemistry, 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide (CAS No. 1259933-04-4) stands out as a fascinating sesquiterpene lactone derivative. This compound, with its complex molecular structure, has garnered significant attention from researchers and industries alike due to its unique chemical properties and potential applications. The growing interest in bioactive natural products has propelled compounds like this into the spotlight, especially in fields such as pharmaceuticals, cosmetics, and agricultural science.

The molecular structure of 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide features a distinctive secoeudesmane skeleton, which is relatively rare among natural products. This structural uniqueness contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and specific optical rotation characteristics. Researchers have noted that the presence of both hydroxyl and isovaleryloxy functional groups in this molecule creates opportunities for various chemical modifications, making it a valuable scaffold for drug discovery programs.

Recent studies have explored the potential biological activities of 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide, particularly in the context of anti-inflammatory and immunomodulatory effects. These investigations align with current scientific trends focusing on natural compounds as sources of novel therapeutic agents. The compound's mechanism of action appears to involve modulation of specific cellular signaling pathways, though detailed pharmacological studies are still ongoing. This research direction responds to the increasing consumer demand for natural alternatives in healthcare, a trend frequently searched in scientific databases and AI-powered research tools.

In the cosmetic industry, 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide has shown promise as a potential active ingredient for skincare formulations. Preliminary studies suggest it may influence skin cell metabolism and possess antioxidant properties, making it relevant to current market demands for natural, effective cosmetic ingredients. The compound's stability profile and compatibility with various formulation matrices are subjects of active research, addressing common formulation challenges frequently searched by cosmetic chemists.

The synthesis and production of 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide present interesting challenges for process chemists. While the compound can be isolated from certain plant sources, recent advances in synthetic organic chemistry have enabled more efficient laboratory-scale production. These developments are particularly important given the growing need for standardized, high-purity natural product derivatives in research and development applications. The optimization of extraction and purification methods for this compound remains an active area of investigation, reflecting common technical queries in the field.

From an analytical chemistry perspective, 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide presents specific characterization challenges due to its structural complexity. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed for its identification and purity assessment. These analytical considerations are crucial for quality control in both research and potential commercial applications, addressing common questions about compound characterization in natural product chemistry.

The market potential for 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide is gradually emerging as its biological activities become better understood. While still considered a specialty chemical, increasing research interest suggests growing commercial viability. Current market analyses indicate particular demand in the nutraceutical and cosmeceutical sectors, where consumers actively search for innovative natural ingredients with scientifically validated benefits.

Environmental and sustainability considerations surrounding 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide production are gaining attention, reflecting broader industry trends toward green chemistry. Researchers are investigating sustainable sourcing methods and environmentally friendly extraction techniques, responding to increasing searches about eco-conscious chemical production. These efforts align with the growing importance of sustainability metrics in chemical manufacturing decisions.

Future research directions for 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide likely include structure-activity relationship studies, formulation optimization, and potential scale-up production methods. The compound's unique structural features continue to inspire synthetic chemists and pharmacologists alike, making it a subject of ongoing scientific inquiry that frequently appears in literature searches and academic discussions.

For researchers and industry professionals working with 6alpha-isovaleryloxy-1-hydroxy-4alphaH-1,10-secoeudesma-5(10),11(13)-dien-12,8beta-olide, proper handling and storage recommendations include protection from light and moisture, with optimal storage at controlled temperatures. These practical considerations address common operational questions while ensuring the compound's stability and longevity in research settings.